Cas no 2680546-82-9 (benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate)

• Product Name: benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate
• CAS No: 2680546-82-9
• MF: C₂₁H₂₃BrN₂O₃
• MW: 431.322924852371
• CID: 5620514
• PubChem ID: 165934408
• Update Time: 2025-05-20

benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304159
• benzyl N-[1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-yl]carbamate
• 2680546-82-9
• benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate

• Inchi： 1S/C21H23BrN2O3/c1-14-11-17(22)12-15(2)19(14)24-10-6-9-18(20(24)25)23-21(26)27-13-16-7-4-3-5-8-16/h3-5,7-8,11-12,18H,6,9-10,13H2,1-2H3,(H,23,26)
• InChI Key： HKCMELFBMOIFNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)N1C(C(CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 430.08921g/mol
• Monoisotopic Mass: 430.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate

Benzyl N-1-(4-Bromo-2,6-Dimethylphenyl)-2-Oxopiperidin-3-Ylcarbamate: A Comprehensive Overview

Benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate is a highly specialized organic compound with the CAS number 2680546-82-9. This compound belongs to the class of carbamates, which are widely recognized for their applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure is characterized by a benzyl group attached to a piperidine ring, which is further substituted with a bromo group and two methyl groups on the aromatic ring.

The synthesis of benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it highly valuable for chiral applications in drug discovery and development.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have demonstrated that benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. For instance, studies published in the *Journal of Medicinal Chemistry* have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its enzymatic activity, this compound has also been explored for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for further functionalization at multiple sites, enabling the creation of derivatives with enhanced pharmacokinetic properties. For example, researchers have successfully modified the bromine substituent to introduce bioisosteres that improve solubility and bioavailability.

From a structural perspective, benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-ylcarbamate features a rigid aromatic ring system that contributes to its stability and selectivity in biological systems. The piperidine ring introduces additional flexibility and hydrogen bonding capabilities, which are critical for interactions with target proteins.

Recent studies have also highlighted the potential of this compound as a lead molecule in the development of novel antibiotics. By leveraging its ability to disrupt bacterial cell membranes through unique molecular interactions, researchers are exploring its efficacy against multidrug-resistant bacterial strains.

In conclusion, benzyl N-1-(4-bromo-2,6-dimethylphenyl)-2-oxopiperidin-3-yli carbamate represents a versatile and promising compound with applications across multiple disciplines. Its unique chemical structure and diverse functional groups make it an ideal candidate for further exploration in both academic and industrial settings.